Cas no 334490-72-1 (2-Butoxy-5-iodo-nicotinonitrile)

• Product Name: 2-Butoxy-5-iodo-nicotinonitrile
• CAS No: 334490-72-1
• MF: C₁₀H₁₁IN₂O
• MW: 302.111614465714
• MDL: MFCD11227174
• CID: 4712961
• Update Time: 2025-11-06

2-Butoxy-5-iodo-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-BUTOXY-5-IODO-NICOTINONITRILE
• 2-Butoxy-5-iodo-nicotinonitrile

• MDL： MFCD11227174
• Inchi： 1S/C10H11IN2O/c1-2-3-4-14-10-8(6-12)5-9(11)7-13-10/h5,7H,2-4H2,1H3
• InChI Key： XDPNTAPLDFIMIQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C#N)=C1)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 45.9